Cas no 1261750-45-1 (3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester)

• Product Name: 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester
• CAS No: 1261750-45-1
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• CID: 4790591
• Update Time: 2025-07-28

3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester

• Inchi： 1S/C16H13F3O3/c1-2-22-15(21)13-8-5-11(9-14(13)20)10-3-6-12(7-4-10)16(17,18)19/h3-9,20H,2H2,1H3
• InChI Key： ITYYPJCMXHTTDC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C(=O)OCC)=C(C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5

Additional information on 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester

3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester (CAS No. 1261750-45-1): An Overview

3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester (CAS No. 1261750-45-1) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a hydroxyl group, a trifluoromethyl group, and an ester moiety, exhibits a wide range of potential applications, from pharmaceutical development to advanced material synthesis.

The molecular structure of 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester (C₁₈H₁₅F₃O₃) is particularly noteworthy for its aromatic biphenyl core and the presence of functional groups that confer specific chemical properties. The hydroxyl group enhances the compound's polarity and reactivity, while the trifluoromethyl group imparts significant electronic effects and metabolic stability. The ester moiety, on the other hand, can be readily hydrolyzed under certain conditions, making it a valuable intermediate in synthetic pathways.

In the realm of medicinal chemistry, 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

Beyond its pharmaceutical applications, 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced polymers and coatings. The hydroxyl group can participate in hydrogen bonding and cross-linking reactions, while the trifluoromethyl group can enhance thermal stability and chemical resistance. These properties are crucial for developing materials with enhanced performance characteristics for applications in electronics, automotive, and aerospace industries.

The synthesis of 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of 3-hydroxybenzoic acid with 4-(trifluoromethyl)phenylboronic acid followed by esterification with ethanol. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic strategies, as reported in several recent publications.

In terms of safety and handling, it is important to note that while 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester is not classified as a hazardous material, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during laboratory work involving this compound.

The future prospects for 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester are promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new synthetic methods to improve its accessibility. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovative uses of this compound across various fields.

In conclusion, 3-Hydroxy-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester (CAS No. 1261750-45-1) is a versatile organic compound with significant potential in both pharmaceutical development and materials science. Its unique molecular structure and functional groups make it a valuable tool for researchers seeking to advance our understanding of biological systems and develop new materials with enhanced properties.